Cas no 24197-34-0 (Bis(4-hydroxy-3-methylphenyl) Sulfide)

• Product Name: Bis(4-hydroxy-3-methylphenyl) Sulfide
• CAS No: 24197-34-0
• MF: C₁₄H₁₄O₂S
• MW: 246.324762821198
• MDL: MFCD00142117
• CID: 851211
• PubChem ID: 87564433
• Update Time: 2025-10-28

Bis(4-hydroxy-3-methylphenyl) Sulfide Chemical and Physical Properties

Names and Identifiers

• Bis(4-hydroxy-3-methylphenyl) Sulfide
• 4,4'-THIODI(O-CRESOL)
• Bishydroxymethylphenylsulfide
• Bis(4-hydroxy-3-methylphenyl)sulphide
• BIS(3-METHYL-4-HYDROXYPHENYL)SULFIDE
• 4,4'-thio-o-cresol
• 2,2'-Dimethyl[4,4'-thiodiphenol]
• 4-(4-hydroxy-3-methylphenyl)sulfanyl-2-methylphenol
• 2,2'-Dimethyl-4,4'-sulfandiyl-di-phenol
• 2,2'-dimethyl-4,4'-sulfanediyl-di-phenol
• 3,3'-dimethyl-4,4'-dihydroxydiphenyl sulfide
• 4,4'-dihydroxy-3,3'-dimethyldiphenyl sulfide
• 2,2'-Dimethyl-4,4'-thiodiphenol
• 4,4'-Thiobis[2-methylphenol]
• 4,4'-Thiodi-o-cresol
• Bis(3-methyl-4-hydroxyphenyl) sulfide
• 4,4'-Thiobis(2-methylphenol)
• IBNFPRMKLZDANU-UHFFFAOYSA-N
• hsp90_156
• 4,4-Thiobis(2-methylphenol)
• BDBM225862
• Phenol, 4,4'-thiobis[2-methyl-
• di(3-methyl-4-hydroxyphenyl)sulfide
• bis(4-hydroxy-3-methylphenyl)sulfide
• bis-(4-hydroxy-3-methylphenyl)-sulfide
• is(4-hydroxy-3-methylphenyl) sulfide
• MFCD00142117
• CS-0328250
• BS-44066
• DTXSID30347197
• D88822
• NS00008751
• 24197-34-0
• 4-[(4-HYDROXY-3-METHYLPHENYL)SULFANYL]-2-METHYLPHENOL
• EC 403-330-7
• SCHEMBL51244
• B1527
• AKOS015856242

• MDL： MFCD00142117
• Inchi： 1S/C14H14O2S/c1-9-7-11(3-5-13(9)15)17-12-4-6-14(16)10(2)8-12/h3-8,15-16H,1-2H3
• InChI Key： IBNFPRMKLZDANU-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C(C)=C1)O)C1=CC=C(C(C)=C1)O

Computed Properties

• Exact Mass: 246.07100
• Monoisotopic Mass: 246.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 4
• Topological Polar Surface Area: 65.8

Experimental Properties

• Color/Form: Powder
• Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 122.0 to 125.0 deg-C
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),
• PSA: 65.76000
• LogP: 3.86580
• Solubility: Not determined

Bis(4-hydroxy-3-methylphenyl) Sulfide Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H318-H410
• Warning Statement： P273-P280-P305+P351+P338+P310-P391-P501
• Hazardous Material transportation number：UN 3077
• Hazard Category Code： 41-50/53
• Safety Instruction： 26-39-60-61
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III

Related Categories

• Material Chemicals High Polymer Materials

Additional information on Bis(4-hydroxy-3-methylphenyl) Sulfide

Bis(4-hydroxy-3-methylphenyl) Sulfide: A Comprehensive Overview

Bis(4-hydroxy-3-methylphenyl) Sulfide (CAS No. 24197-34-0) is a compound of significant interest in various scientific and industrial applications. This sulfur-containing organic compound has garnered attention due to its unique chemical properties and potential uses in fields such as pharmaceuticals, agrochemicals, and materials science. The molecule consists of two 4-hydroxy-3-methylphenyl groups connected via a sulfide linkage, which imparts it with distinctive reactivity and stability.

Recent studies have highlighted the importance of Bis(4-hydroxy-3-methylphenyl) Sulfide in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of novel polymers and composites. For instance, a 2023 study published in *Advanced Materials* demonstrated that this compound can be used to create high-performance thermoplastics with enhanced thermal stability and mechanical strength. The sulfide group acts as a key functional group, enabling cross-linking reactions that are crucial for achieving these properties.

The synthesis of Bis(4-hydroxy-3-methylphenyl) Sulfide involves a multi-step process that typically begins with the preparation of the phenol derivatives. A common approach is the nucleophilic substitution reaction, where the hydroxyl groups on the phenolic rings are activated to facilitate sulfur atom incorporation. Recent advancements in catalytic systems have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

In terms of applications, Bis(4-hydroxy-3-methylphenyl) Sulfide has shown promise in the pharmaceutical industry as a building block for drug molecules. Its ability to form stable bonds with other functional groups makes it an ideal candidate for drug delivery systems. A 2022 study in *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibit potent anti-inflammatory activity, suggesting its potential use in developing new therapeutic agents.

Another area where Bis(4-hydroxy-3-methylphenyl) Sulfide has made an impact is in agrochemicals. Its role as a precursor in the synthesis of fungicides and pesticides has been extensively studied. A 2021 research paper published in *Pest Management Science* highlighted its effectiveness in enhancing the bioavailability of agricultural chemicals, leading to improved crop protection without adverse environmental effects.

The environmental impact of Bis(4-hydroxy-3-methylphenyl) Sulfide has also been a topic of recent research. Studies have shown that this compound is biodegradable under specific conditions, making it a more sustainable option compared to traditional chemicals used in similar applications. However, further investigations are required to fully understand its long-term ecological effects and ensure safe disposal practices.

In conclusion, Bis(4-hydroxy-3-methylphenyl) Sulfide (CAS No. 24197-34-0) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in the development of innovative materials and products. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.